Cas no 551906-15-1 (1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone)

1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone structure

551906-15-1 structure

Product Name:1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone

CAS No:551906-15-1

Molecular Formula:C₁₁H₈N₂O₃

Molecular Weight:216.19282245636

CID:5687368

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1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone Properties

Names and Identifiers

- 1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone
- InChIKey： BIOIMHYLBCTZCU-UHFFFAOYSA-N
- Inchi： 1S/C11H8N2O3/c14-11(13-5-1-4-12-13)8-2-3-9-10(6-8)16-7-15-9/h1-6H,7H2
- SMILES： C(C1=CC=C2OCOC2=C1)(N1C=CC=N1)=O

Experimental Properties

Boiling Point: 410.6±55.0 °C(Predicted)
pka: -1.65±0.12(Predicted)
Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone Related Literature

1. Notes from the Reports of Public Analysts

Analyst, 1922,47, 167-170
2. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
3. Packing density of HS(CH2)nCOOH self-assembled monolayers†

A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
4. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
5. Direct observation of the geometric isomer selectivity of a reaction controlled via adsorbed bromine†

Jeremy F. Schultz,Bing Yang,Nan Jiang Nanoscale, 2020,12, 2726-2731
6. Organizing multivalency in carbohydrate recognition

Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
7. Contents pages

Symp. Faraday Soc., 1968,2, 1-5
8. Comparison of atomic emission spectrometric data obtained for aluminium standard samples of different origin

J. Anal. At. Spectrom., 1994,9, 1117-1120
9. Improvement of electrochemical performance of rechargeable lithium–selenium batteries by inserting a free-standing carbon interlayer†

Zhian Zhang,Zhiyong Zhang,Kai Zhang,Xing Yang,Qiang Li RSC Adv., 2014,4, 15489-15492
10. Back cover

Chem. Commun., 2015,51, 13422-13422

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